Cas no 1803698-12-5 (4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid)

• Product Name: 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid
• CAS No: 1803698-12-5
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916317
• Update Time: 2025-05-25

4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-6(9)4-5(12)2(10)1-3(11-4)7(13)14/h1,6,12H,(H2,10,11)(H,13,14)
• InChI Key： XTIOAGVQVYYQBM-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(=O)O)N=1)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.3
• Topological Polar Surface Area: 96.4

Additional information on 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid

Comprehensive Overview of 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid (CAS No. 1803698-12-5)

4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid (CAS No. 1803698-12-5) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including an amino group, a difluoromethyl group, and a hydroxyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its carboxylic acid moiety further enhances its reactivity, enabling applications in drug design and material science.

In recent years, the demand for fluorinated pyridine compounds like 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance solutions. The compound’s CAS No. 1803698-12-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid involves multi-step organic reactions, often starting from halogenated pyridine precursors. Its difluoromethyl group is a key structural feature, as fluorine atoms improve metabolic stability and bioavailability—a hot topic in drug discovery forums. This compound’s solubility and stability under physiological conditions are also critical parameters for researchers optimizing lead compounds.

From an industrial perspective, CAS No. 1803698-12-5 is gaining attention for its eco-friendly applications. The agrochemical sector explores its derivatives as biodegradable pesticides, addressing global concerns about environmental persistence. Meanwhile, the pharmaceutical industry leverages its scaffold to design next-generation anti-inflammatory drugs, a trending topic in patent filings and clinical trials.

Analytical characterization of 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid typically employs NMR spectroscopy, HPLC, and mass spectrometry. These techniques confirm its high purity, a prerequisite for GMP-compliant production. FAQs in scientific communities often inquire about its storage conditions (recommended: -20°C under inert atmosphere) and compatibility with common reagents, underscoring its practical utility.

In summary, 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid (CAS No. 1803698-12-5) represents a cutting-edge chemical entity with cross-disciplinary appeal. Its integration into high-throughput screening libraries and green chemistry initiatives highlights its alignment with contemporary scientific priorities, from drug development to sustainable agriculture.